Cas no 2305615-53-4 (2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde)

• Product Name: 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde
• CAS No: 2305615-53-4
• MF: C₂₀H₂₈B₂O₆
• MW: 386.054726600647
• CID: 5140523
• PubChem ID: 145710347
• Update Time: 2025-06-11

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde
• YSZC827
• 2305615-53-4
• G69198
• CS-0170345
• 2,5-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,4-dicarbaldehyde
• 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde

• Inchi： 1S/C20H28B2O6/c1-17(2)18(3,4)26-21(25-17)15-9-14(12-24)16(10-13(15)11-23)22-27-19(5,6)20(7,8)28-22/h9-12H,1-8H3
• InChI Key： VPCFILXBYYEYCS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(B2OC(C)(C)C(C)(C)O2)=C(C=O)C=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 386.2071989g/mol
• Monoisotopic Mass: 386.2071989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų

Additional information on 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde

Comprehensive Overview of 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde (CAS No. 2305615-53-4)

2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde, with the CAS number 2305615-53-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This compound belongs to the class of boronic esters, which are widely recognized for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its unique structure, featuring two dioxaborolane groups attached to a terephthalaldehyde core, makes it a valuable building block for constructing complex aromatic frameworks and functional materials.

The growing interest in 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde is driven by its applications in OLEDs (Organic Light-Emitting Diodes) and organic electronics, where its ability to form stable π-conjugated systems is highly prized. Researchers are also exploring its potential in covalent organic frameworks (COFs), a class of porous materials with applications in gas storage, catalysis, and sensing. The compound's boronate ester functionality allows for precise control over molecular architecture, making it a favorite among chemists working on supramolecular chemistry and molecular machines.

One of the most frequently asked questions about CAS No. 2305615-53-4 revolves around its synthetic accessibility and stability under various conditions. Studies have shown that this compound exhibits remarkable stability in air and moisture, thanks to the protective tetramethyl dioxaborolane groups. This property is particularly advantageous for large-scale industrial applications, where handling and storage conditions can be challenging. Additionally, its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, aligns with the current trend toward sustainable chemical manufacturing.

In the context of drug development, 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde serves as a key intermediate for the synthesis of biologically active molecules. Its boronic acid derivatives are known to interact with biological targets, such as enzymes and receptors, making it a valuable tool in medicinal chemistry. Recent advancements in proteolysis-targeting chimeras (PROTACs) and bifunctional molecules have further highlighted the importance of this compound in targeted protein degradation strategies, a hot topic in cancer research and neurodegenerative diseases.

From a commercial perspective, the demand for CAS No. 2305615-53-4 is expected to rise due to its expanding applications in high-performance materials and nanotechnology. Companies specializing in fine chemicals and custom synthesis are actively developing scalable routes to produce this compound with high purity and yield. Furthermore, its role in photocatalysis and energy storage systems positions it as a promising candidate for next-generation renewable energy technologies, addressing global concerns about climate change and energy sustainability.

In summary, 2,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)terephthalaldehyde (CAS No. 2305615-53-4) is a multifaceted compound with broad applicability across scientific disciplines. Its unique chemical properties, combined with its relevance to cutting-edge research, ensure its continued prominence in both academic and industrial settings. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in shaping the future of advanced materials and therapeutic agents.